Cas no 175137-57-2 (2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile)

2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile structure
175137-57-2 structure
Product Name:2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile
CAS No:175137-57-2
MF:C9H8ClNO2S
MW:229.683320045471
MDL:MFCD00067871
CID:134191
PubChem ID:2778425
Update Time:2025-04-19

2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Chlorobenzyl)sulfonyl)acetonitrile
    • 2-[(4-Chlorobenzyl)sulfonyl]acetonitrile
    • 2-[(4-CHLOROBENZYL)SULPHONYL]ACETONITRILE
    • 2-[(4-chlorophenyl)methylsulfonyl]acetonitrile
    • Acetonitrile, 2-[[(4-chlorophenyl)methyl]sulfonyl]-
    • HMS554K17
    • (4-CHLOROBENZYLSULFONYL)ACETONITRILE
    • A811798
    • MFCD00067871
    • W-206123
    • [(4-Chlorophenyl)methanesulfonyl]acetonitrile
    • 4-chlorophenylmethanesulfonylacetonitrile
    • FT-0610805
    • AKOS015908961
    • FEOYOHMXFJDACL-UHFFFAOYSA-N
    • SCHEMBL4071279
    • Maybridge1_004637
    • 7M-372S
    • 2-(4-chlorobenzylsulfonyl)acetonitrile
    • 175137-57-2
    • Z1269197873
    • EN300-244949
    • CCG-253390
    • CS-0242116
    • 2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
    • DTXSID10380921
    • 2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile
    • MDL： MFCD00067871
    • Inchi： 1S/C9H8ClNO2S/c10-9-3-1-8(2-4-9)7-14(12,13)6-5-11/h1-4H,6-7H2
    • InChI Key： FEOYOHMXFJDACL-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CS(CC#N)(=O)=O

Computed Properties

  • Exact Mass: 228.99600
  • Monoisotopic Mass: 228.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • PSA: 66.31000
  • LogP: 2.85918

2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C995373-100mg
2-{[(4-Chlorophenyl)methane]sulfonyl}acetonitrile
 175137-57-2
100mg
 $ 50.00 2022-06-06
TRC
C995373-500mg
2-{[(4-Chlorophenyl)methane]sulfonyl}acetonitrile
 175137-57-2
500mg
 $ 185.00 2022-06-06
TRC
C995373-1g
2-{[(4-Chlorophenyl)methane]sulfonyl}acetonitrile
 175137-57-2
1g
 $ 295.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312786-100mg
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
 175137-57-2 95+%
100mg
 ￥826 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312786-250mg
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
 175137-57-2 95+%
250mg
 ￥1188 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312786-500mg
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
 175137-57-2 95+%
500mg
 ￥2106 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312786-1g
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
 175137-57-2 95+%
1g
 ￥2639 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312786-2.5g
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
 175137-57-2 95+%
2.5g
 ￥6048 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312786-5g
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
 175137-57-2 95+%
5g
 ￥7732 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1312786-10g
2-[(4-chlorophenyl)methanesulfonyl]acetonitrile
 175137-57-2 95+%
10g
 ￥14383 2023-04-15

2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile Related Literature

Related Categories

175137-57-2 (2-{(4-Chlorophenyl)methanesulfonyl}acetonitrile) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd